Cas no 175599-84-5 (Ethyl 2-amino-3-cyano-4-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylate)

• Product Name: Ethyl 2-amino-3-cyano-4-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylate
• CAS No: 175599-84-5
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 5142630
• PubChem ID: 383366
• Update Time: 2025-10-31

Ethyl 2-amino-3-cyano-4-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-4-carboxylic acid, 2-amino-3-cyano-4,5,6,7-tetrahydro-4-methyl-, ethyl ester
• Ethyl 2-amino-3-cyano-4-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylate
• DB-416231
• ethyl 2-amino-3-cyano-4-methyl-6,7-dihydro-5H-benzothiophene-4-carboxylate
• CHEMBL1973461
• Ethyl 2-amino-3-cyano-4,5,6,7-tetrahydro-4-methylbenzo[b]thiophene-4-carboxylate
• NCI60_025320
• NSC671480
• SCHEMBL24091435
• NSC-671480
• SY348166
• CS-0369004
• Ethyl 2-amino-3-cyano-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-4-carboxylate
• F89556
• 175599-84-5

• Inchi： 1S/C13H16N2O2S/c1-3-17-12(16)13(2)6-4-5-9-10(13)8(7-14)11(15)18-9/h3-6,15H2,1-2H3
• InChI Key： LPWNVZCFDOIUBM-UHFFFAOYSA-N
• SMILES： C12CCCC(C)(C(OCC)=O)C=1C(C#N)=C(N)S2

Computed Properties

• Exact Mass: 264.09324893g/mol
• Monoisotopic Mass: 264.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Ethyl 2-amino-3-cyano-4-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylate

Comprehensive Overview of Ethyl 2-amino-3-cyano-4-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylate (CAS No. 175599-84-5)

Ethyl 2-amino-3-cyano-4-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylate (CAS No. 175599-84-5) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This tetrahydrobenzo[b]thiophene derivative features a unique molecular structure combining a cyano group, an amino group, and an ethyl ester moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in its applications due to its structural similarity to privileged scaffolds in drug discovery, such as thiophene-based compounds, which are known for their diverse pharmacological properties.

The compound's CAS No. 175599-84-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and organic synthesis. Its ethyl ester functionality enhances solubility, a critical factor in drug formulation, while the cyano and amino groups offer reactive sites for further derivatization. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics targeting resistant pathogens and cancer pathways.

In the context of green chemistry, Ethyl 2-amino-3-cyano-4-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylate has garnered attention for its potential in sustainable synthesis routes. Researchers are exploring catalytic methods to optimize its production, minimizing waste and energy consumption—a trend driven by global emphasis on environmentally friendly processes. This aligns with frequent search queries like "sustainable heterocyclic synthesis" and "eco-friendly pharmaceutical intermediates," underscoring the compound's alignment with contemporary scientific priorities.

From a technical perspective, the compound's tetrahydrobenzo[b]thiophene core contributes to its stability and bioavailability, key factors in drug-likeness assessments. Its methyl and carboxylate substituents further modulate steric and electronic properties, enabling fine-tuning for target-specific applications. Analytical techniques such as HPLC and NMR are commonly employed to characterize its purity and confirm its structure, addressing common user questions about quality control in fine chemical production.

Beyond pharmaceuticals, CAS No. 175599-84-5 has exploratory uses in material science, particularly in designing organic semiconductors due to its conjugated system. This multidisciplinary applicability resonates with search trends linking heterocyclic compounds to advanced materials, reflecting broader industrial interest. As synthetic methodologies evolve, this compound is poised to play a pivotal role in bridging gaps between small-molecule research and functional material development.

In summary, Ethyl 2-amino-3-cyano-4-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylate represents a compelling case study in modern chemical innovation. Its structural features, combined with emerging applications in drug discovery and sustainable chemistry, position it as a valuable asset for researchers addressing global challenges in health and technology. The compound's frequent appearance in patent literature and scientific publications further validates its growing importance across multiple disciplines.